Cas no 139326-07-1 (2-Hydroxyimino-3-oxo-N-m-tolyl-butyramide;)

• Product Name: 2-Hydroxyimino-3-oxo-N-m-tolyl-butyramide
• CAS No: 139326-07-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 902746
• PubChem ID: 136630401
• Update Time: 2025-04-19

2-Hydroxyimino-3-oxo-N-m-tolyl-butyramide; Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyimino-3-oxo-N-m-tolyl-butyramide
• 139326-07-1
• (E)-3-hydroxy-N-(3-methylphenyl)-2-nitrosobut-2-enamide
• 2-Hydroxyimino-3-oxo-N-m-tolyl-butyramide;

• Inchi： 1S/C11H12N2O3/c1-7-4-3-5-9(6-7)12-11(15)10(13-16)8(2)14/h3-6,14H,1-2H3,(H,12,15)/b10-8+
• InChI Key： CPPVVSOFDFFUEG-CSKARUKUSA-N
• SMILES： O=C(/C(=C(/C)\O)/N=O)NC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.76